Cas no 1936303-48-8 (6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-thiol)

• Product Name: 6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-thiol
• CAS No: 1936303-48-8
• MF: C₉H₉ClS₂
• MW: 216.750758886337
• CID: 5991222
• PubChem ID: 130951065
• Update Time: 2025-08-03

6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-thiol Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-thiol
• 1936303-48-8
• EN300-1288360

• Inchi： 1S/C9H9ClS2/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5,8,11H,3-4H2
• InChI Key： AVLJBCCUOSMGMW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CCS2)S

Computed Properties

• Exact Mass: 215.9834203g/mol
• Monoisotopic Mass: 215.9834203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-thiol

Comprehensive Overview of 6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-thiol (CAS No. 1936303-48-8): Properties, Applications, and Research Insights

6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-thiol (CAS No. 1936303-48-8) is a sulfur-containing heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both chloro and thiol functional groups in its molecular framework makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for sulfur-based heterocycles like 6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-thiol has surged, driven by their role in developing small-molecule therapeutics. This compound’s benzothiopyran core is structurally analogous to chromane derivatives, which are known for their antioxidant and neuroprotective properties. As such, it has become a focal point in studies investigating oxidative stress mitigation and age-related diseases, aligning with the growing public interest in longevity and healthspan optimization.

The synthesis of 6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-thiol typically involves cyclization reactions of chlorinated precursors with sulfur-containing reagents, followed by selective thiolation. Its CAS No. 1936303-48-8 serves as a critical identifier in chemical databases, ensuring accurate tracking in patent literature and regulatory submissions. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its purity, a key consideration for researchers prioritizing reproducibility in preclinical studies.

Beyond pharmaceuticals, this compound’s agrochemical applications are under exploration, particularly in designing crop protection agents. Its chloro-thiol motif may contribute to novel modes of action against plant pathogens, addressing global concerns about food security and sustainable agriculture. Such interdisciplinary relevance positions 6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-thiol as a compound of interest in green chemistry initiatives.

From an industrial perspective, scalability and cost-effective synthesis of CAS No. 1936303-48-8 remain active areas of optimization. Recent advancements in catalytic methods and flow chemistry have shown promise in improving yields while reducing environmental impact—a priority for manufacturers adhering to ESG (Environmental, Social, and Governance) standards. These developments resonate with the broader shift toward sustainable chemical production, a topic frequently searched by professionals in the field.

In summary, 6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-thiol exemplifies the intersection of medicinal chemistry and materials science. Its dual functionality and structural adaptability continue to inspire innovations across multiple sectors, making it a compelling subject for both academic and industrial research. As scientific inquiries into heterocyclic scaffolds expand, this compound’s profile is likely to grow further, driven by its potential to address pressing challenges in human health and environmental sustainability.